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Compound of Interest

Compound Name: 5-Hydroxy-indan-2-one
CAS No.: 52727-23-8
Cat. No.: B1626053
Get Quote
. J

Operational Guide: Safe Handling and Disposal of 5-Hydroxy-indan-2-one

Executive Summary & Chemical Profile

Objective: To establish a self-validating protocol for the disposal of 5-Hydroxy-indan-2-one. As
a structural isomer of the more common 1-indanone derivatives, this compound presents
specific handling requirements due to the dual reactivity of its phenolic hydroxyl group (weakly
acidic, oxidation-prone) and the ketone moiety (flammable/combustible potential).[1]

Chemical Identity Verification:
o Chemical Name: 5-Hydroxy-indan-2-one (also 5-hydroxy-2,3-dihydro-1H-inden-2-one)[1]

» Structural Analogs for Safety Assessment: Due to the limited commercial availability of
specific SDS data for the 2-one isomer, safety protocols are derived from its closest
structural analogs: 5-Hydroxy-1-indanone (CAS 3470-49-3) and 2-Indanone (CAS 615-13-4).

[1]

e Physical State: Solid (typically off-white to pale yellow powder).[1]
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Table 1: Physicochemical & Hazard Profile (derived from analogs)

Property Specification Operational Implication

Organic waste stream (Non-

Molecular Formula CoHsO2
Halogenated).[1]
Molecular Weight 148.16 g/mol N/A
Soluble in basic aqueous
Acidity (pKa) ~9.5 - 10 (Phenolic OH) solutions; incompatible with
strong oxidizers.[1]
o ] Handle with standard PPE
GHS Classification Warning

(Nitrile gloves, safety glasses).

H302 (Harmful if swallowed)
Hazard Statements H315 (Skin Irritant) H319 (Eye
Irritant) H335 (Resp. Irritant)

Do not inhale dust. Use a fume

hood for all solid handling.[1]

Classify as Characteristic
) Waste if ignitable or toxic;

RCRA Status (USA) Not P- or U-listed.[1] ]
otherwise, Non-Regulated

Chemical Waste.

Waste Stream Segregation Logic

Effective disposal relies on strict segregation. 5-Hydroxy-indan-2-one must never be disposed
of down the drain.[1] Its phenolic nature poses risks to aquatic life, and its organic structure
requires incineration.[1]

Core Segregation Rules:

* NO Oxidizers: Do not mix with nitric acid, perchlorates, or peroxides.[1] Phenolic compounds
can undergo rapid, exothermic oxidation.[1]

» NO Halogens: Unless dissolved in a halogenated solvent (e.g., DCM), keep this in the "Non-
Halogenated" stream to reduce disposal costs.[1]
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e Solid vs. Liquid: Segregate bulk solids from solution waste to minimize solvent waste

volume.[1]

Visualizing the Disposal Workflow

The following diagram outlines the decision logic for disposing of 5-Hydroxy-indan-2-one in

various experimental states.
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Waste Generation:
5-Hydroxy-indan-2-one

Determine Physical State

Pure Compound Dissolved Residues

Trace / Contaminated Debris

Solid / Bulk Powder Solution / Mother Liquor (Gloves, Weigh Boats)

Container: Wide-mouth HDPE Jar Check Solvent Type el [t s eSS E

(Double Bagged)

No Halogens Contains Halogens

Label: 'Hazardous Waste - Solid' Non-Halogenated Solvent Halogenated Solvent
Constituent: 5-Hydroxy-indan-2-one (MeOH, EtOAc, Acetone) (DCM, Chloroform)

Carboy: Non-Halogenated Organic Carboy: Halogenated Organic

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and containerization of 5-Hydroxy-indan-2-one
waste based on physical state and solvent composition.

Detailed Disposal Procedures
Scenario A: Disposal of Solid Waste (Bulk)

Applicable for: Expired shelf-life chemicals, failed synthesis solids, or surplus material.[1]

o Container Selection: Use a clean, compatible container (HDPE plastic or amber glass).[1] Do
not use metal cans if the solid is damp or acidic.[1][2]

o Labeling: Apply a hazardous waste label immediately.[1]
o Chemical Name: 5-Hydroxy-indan-2-one.[1]
o Hazards: Irritant, Toxic.[1]
o Storage: Close the lid tightly. Store in the "Solid Waste" satellite accumulation area.[1]

o Hand-off: Request pickup by your facility's EHS or licensed waste contractor (e.g., Stericycle,
Veolia, Clean Harbors) for incineration.[1]

Scenario B: Disposal of Liquid Waste (Solutions)

Applicable for: Reaction mixtures, mother liquors, or HPLC effluent.[1]

o Compatibility Check: Ensure the waste carboy does not contain oxidizers (Nitric acid,
Chromic acid).[1]

e Solvent Segregation:

o If dissolved in Acetone/Ethanol/Ethyl Acetate: Pour into the Non-Halogenated Organic

Waste stream.[1]

o If dissolved in Dichloromethane (DCM)/Chloroform: Pour into the Halogenated Organic

Waste stream.[1]
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e pH Check: If the solution was part of a basic extraction (phenolate salt form), ensure the pH
is roughly neutral (pH 6-9) before adding to the main carboy to prevent unexpected heat
generation, although most organic waste streams can tolerate mild basicity.[1]

Spill Management & Decontamination

Phenolic compounds can be difficult to clean because they adhere to surfaces and can cause
chemical burns.[1]

Decontamination Solution:
e Primary: Ethanol or Isopropanol (solubilizes the organic ketone).[1]
o Secondary: Soapy water (detergent helps lift the phenolic residue).[1]

e Avoid: Pure water initially (low solubility of the compound may smear the spill).[1]

Spill Response Workflow

1. Alert & PPE 2. Contain Spill 3. Apply Solvent 4. Final Wash 5. Disposal
(Goggles, Nitrile Gloves, Lab Coat) (Absorbent Pads/Vermiculite) (Ethanol/Acetone on wipe) (Soap & Water) (Place all materials in Solid Haz Waste)

Click to download full resolution via product page
Figure 2: Step-by-step response protocol for benchtop spills of 5-Hydroxy-indan-2-one.

Regulatory Compliance (US/EU Context)

» USA (RCRA): Under 40 CFR 261, this chemical is not explicitly listed (P or U list).[1]
However, the generator is responsible for determining if the waste exhibits hazardous
characteristics.[1]

o Determination: If the waste is a solid, it is likely "Toxic" (due to oral toxicity).[1] If in solvent,
it is likely "Ignitable” (D001).[1]

o Action: Manage as fully regulated hazardous waste.[1][2]
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o EU (REACH/CLP): Ensure waste is classified under the European Waste Catalogue (EWC)
code 16 05 06* (laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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